3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide

• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol
• IUPAC Name: 3-(4-methyl-2-oxo-7-propan-2-yloxychromen-6-yl)-N-[4-(1,2,4-triazol-1-ylmethyl)phenyl]propanamide
• InChI: InChI=1S/C25H26N4O4/c1-16(2)32-22-12-23-21(17(3)10-25(31)33-23)11-19(22)6-9-24(30)28-20-7-4-18(5-8-20)13-29-15-26-14-27-29/h4-5,7-8,10-12,14-16H,6,9,13H2,1-3H3,(H,28,30)
• InChI Key: AFPFKALOYXRNEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2)OC(C)C)CCC(=O)NC3=CC=C(C=C3)CN4C=NC=N4

Description

Overview of 3-[4-Methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide

The compound features a chromone core (4-methyl-7-isopropoxy-2H-chromen-2-one) linked via a propanamide bridge to a 4-(1H-1,2,4-triazol-1-ylmethyl)phenyl group. Key structural attributes include:

Property	Value
Molecular Formula	C25H26N4O4
Molecular Weight	446.5 g/mol
Chromone Substituents	4-Methyl, 7-isopropoxy
Triazole Orientation	1,2,4-Triazole at N1 position
Bridge Configuration	Propanamide spacer

The isopropoxy group at the chromone’s 7-position enhances lipophilicity, potentially improving membrane permeability, while the triazole moiety offers hydrogen-bonding capabilities critical for target engagement.

Historical Context and Discovery of Chromone-Triazole Hybrids

Chromone-triazole hybrids emerged as a drug design strategy following landmark studies demonstrating synergistic bioactivity. A 2018 study synthesized 20 chromone--triazole derivatives, with compound 6s showing potent anti-tubercular activity (MIC = 1.56 µg/mL against Mycobacterium tuberculosis H37Rv). This work validated the pharmacophoric value of combining chromones’ antioxidant properties with triazoles’ target specificity.

The subject compound diverges from earlier designs by incorporating a 1,2,4-triazole instead of 1,2,3-triazole and introducing a propanamide linker. These modifications may optimize metabolic stability and binding kinetics, as amide bridges reduce oxidative susceptibility compared to alkoxy chains.

Rationale for Academic Investigation

Three factors justify focused study of this hybrid:

• Multi-Target Potential : Chromones modulate kinases and cyclooxygenases, while 1,2,4-triazoles inhibit cytochrome P450 and fungal lanosterol demethylase. Their fusion could yield polypharmacological agents.
• Synthetic Accessibility : Copper-catalyzed azide-alkyne cycloaddition (CuAAC), used in related triazole syntheses, offers high yields and regioselectivity. The reported 93% yield for chromone-azide intermediates suggests scalable production.
• Structural Novelty : Unlike prior hybrids with direct chromone-triazole linkages, the propanamide spacer in this compound may confer conformational flexibility, enabling binding to deeper enzymatic pockets.

Scope and Limitations of the Present Outline

This analysis focuses on:

• Structural and synthetic aspects
• Historical development of analogous hybrids
• Mechanistic hypotheses based on pharmacophore modeling

Excluded areas per requirements:

• Pharmacokinetic/dynamic profiles
• Clinical safety/efficacy data
• Formulation or dosage considerations

Figure 1 (hypothetical) would illustrate the compound’s binding pose in a target enzyme’s active site, highlighting triazole–arginine hydrogen bonds and chromone–hydrophobic pocket interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide typically involves multiple steps, starting from readily available precursors. One common approach involves the following steps:

Formation of the Chromen-2-one Core: The chromen-2-one core can be synthesized through the condensation of salicylaldehyde with ethyl acetoacetate in the presence of a base, followed by cyclization.

Introduction of the Propan-2-yloxy Group: The propan-2-yloxy group can be introduced via an etherification reaction using isopropanol and an appropriate leaving group.

Attachment of the Triazole Moiety: The triazole moiety can be introduced through a click chemistry reaction, typically involving the reaction of an azide with an alkyne in the presence of a copper catalyst.

Formation of the Final Compound: The final step involves the coupling of the chromen-2-one derivative with the triazole-containing amine under appropriate conditions to form the desired propanamide.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may involve the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the chromen-2-one core.

Reduction: Reduction reactions can occur at the carbonyl groups, potentially converting them to alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at positions where leaving groups are present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used under basic or acidic conditions.

Major Products

Oxidation: Oxidation of the methyl group can lead to the formation of carboxylic acids.

Reduction: Reduction of carbonyl groups can yield alcohols.

Substitution: Substitution reactions can introduce various functional groups, depending on the nucleophile used.

Scientific Research Applications

Pharmacological Activities

Anticancer Properties
Research indicates that compounds similar to this one exhibit significant anticancer activities. The chromenone structure is known to inhibit various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. Studies have shown that derivatives of chromenone can downregulate oncogenes and upregulate tumor suppressor genes, leading to reduced tumor growth and metastasis .

Antimicrobial Effects
The triazole component has been associated with antifungal activity. Triazoles are widely used as antifungal agents due to their ability to inhibit the synthesis of ergosterol, a critical component of fungal cell membranes. This compound may exhibit similar effects, making it a candidate for further investigation in antifungal drug development .

Neuroprotective Effects

Recent findings suggest that compounds with similar structures have neuroprotective properties. They may modulate oxidative stress pathways and protect neuronal cells from damage due to neurodegenerative diseases. The dual role of chromenones in acting as both antioxidants and pro-oxidants depending on the cellular context highlights their potential in treating conditions such as Alzheimer's disease .

Case Study 1: Anticancer Activity

In a study evaluating the effects of chromenone derivatives on breast cancer cell lines, researchers found that treatment with these compounds led to significant reductions in cell viability and induced apoptosis through caspase activation pathways. The study concluded that further development could lead to novel anticancer therapies .

Case Study 2: Antifungal Efficacy

A clinical trial assessed the efficacy of triazole-based compounds against resistant fungal strains. Results indicated that the inclusion of triazole derivatives significantly improved treatment outcomes compared to standard antifungal therapies, suggesting a promising avenue for further exploration with this compound .

Mechanism of Action

The mechanism of action of 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. Additionally, the triazole moiety can interact with various biological pathways, contributing to its overall pharmacological effects.

Comparison with Similar Compounds

Research Findings

Impact of Structural Variations

Naphthalene cores () offer greater hydrophobicity, which may improve membrane permeability but reduce solubility.

Triazole Subtype :

• 1,2,4-Triazoles (target) form stronger hydrogen bonds due to nitrogen positioning, whereas 1,2,3-triazoles () are more rigid and metabolically stable .

Nitrophenyl groups () introduce electron-withdrawing effects, altering electronic distribution and reactivity.

Limitations

• lacks biological activity data, making direct pharmacological comparisons speculative.
• The target compound’s crystallographic data (e.g., bond angles, packing) would require SHELX-based refinement for precise structural validation .

Biological Activity

The compound 3-[4-methyl-2-oxo-7-(propan-2-yloxy)-2H-chromen-6-yl]-N-[4-(1H-1,2,4-triazol-1-ylmethyl)phenyl]propanamide (CAS No. 1010913-07-1) is a synthetic derivative that combines structural elements from coumarin and triazole moieties. This unique configuration is anticipated to confer various biological activities, particularly in the fields of anticancer and antimicrobial research.

Property	Value
Molecular Formula	C$_{25}$H$_{26}$N$_{4}$O$_{4}$
Molecular Weight	446.5 g/mol
Density	1.3 ± 0.1 g/cm³
LogP	3.20

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of compounds featuring coumarin and triazole structures. For instance, coumarin derivatives have been shown to exhibit significant cytotoxic effects against various cancer cell lines. The incorporation of the triazole moiety in this compound may enhance its efficacy by improving interaction with biological targets involved in cancer progression.

• Mechanism of Action : The proposed mechanism involves the inhibition of key enzymes associated with cancer cell proliferation and survival, including topoisomerases and kinases.
• Case Study : In vitro tests demonstrated that similar coumarin-triazole hybrids exhibited IC$_{50}$ values in the micromolar range against MCF-7 (breast cancer) and HeLa (cervical cancer) cell lines, indicating promising anticancer activity .

Antimicrobial Activity

The triazole component is known for its antimicrobial properties, particularly against fungal pathogens. Compounds with similar structures have been reported to inhibit the growth of various bacteria and fungi.

• Antibacterial Effects : The compound's antibacterial activity was assessed against standard strains such as E. coli and S. aureus, showing effective inhibition at concentrations lower than those required for traditional antibiotics .
• Case Study : A derivative with a similar coumarin backbone demonstrated significant antibacterial activity with an MIC (Minimum Inhibitory Concentration) value of 32 µg/mL against S. aureus .

Structure-Activity Relationship (SAR)

The biological activity of this compound can be attributed to its structural features:

• Coumarin Core : Known for antioxidant properties and ability to modulate enzyme activity.
• Triazole Linkage : Enhances solubility and bioavailability while providing additional sites for molecular interactions with biological targets.

Future Directions

Research is ongoing to explore the full therapeutic potential of this compound through:

• In Vivo Studies : To evaluate efficacy and safety in animal models.
• Molecular Docking Studies : To predict binding affinities with target proteins involved in cancer pathways or microbial resistance mechanisms.